Cadmium sulfide

Specification

• CAS No.: 1306-23-6
• Molecular Formula: CdS
• Molecular Weight: 144.48 g/mol
• IUPAC Name: cadmium(2+);sulfide
• Standard InChI: InChI=1S/Cd.S/q+2;-2
• Standard InChI Key: FRLJSGOEGLARCA-UHFFFAOYSA-N
• SMILES: S=[Cd]
• Canonical SMILES: [S-2].[Cd+2]
• Colorform: Yellow-orange hexagonal crystals; Light-yellow or orange-colored cubic or hexagonal crystals.; Yellow or brown powder; Dimorphic, existing in the sphalerite (cubic) and wurtzite (hexagonal) crystal structures.
• Melting Point: approximately 1480 °C

Introduction

Physical Properties

Cadmium sulfide exhibits a range of important physical properties that contribute to its technological applications. The following table summarizes the key physical properties of cadmium sulfide:

Property	Value
Appearance	Yellow to orange crystalline solid
Molecular weight	144.48 g/mol
Density	4.82 g/mL at 25°C
Melting point	980°C (sublimation) to 1750°C (under pressure)
Specific gravity	4.8
Hardness (Mohs scale)	3.3
Knoop Microhardness	1250 N/mm²
Solubility in water	Insoluble (1.3 mg/L at 20°C)
Band gap	2.42 eV (direct)
The physical properties of cadmium sulfide are particularly noteworthy in its semiconductor characteristics. It is a direct band gap semiconductor with a gap of 2.42 eV, which falls within the visible light spectrum. This property gives the compound its characteristic color and is the basis for many of its photoelectric applications. When irradiated with light, the conductivity of cadmium sulfide increases, making it suitable for use in photoresistors and photovoltaic cells.
The relatively high sublimation point of cadmium sulfide (980°C under standard conditions, and up to 1750°C under pressure of 10 MPa) contributes to its stability in high-temperature applications, particularly in pigments and ceramics.

Production Methods

Cadmium sulfide can be synthesized through various methods, with the approach selected based on the intended application and desired properties of the final product. The most common production methods include:

Precipitation Method

The traditional method for producing cadmium sulfide involves precipitation from soluble cadmium(II) salts with sulfide ions. This reaction has historically been used in gravimetric analysis and qualitative inorganic analysis. The general reaction can be represented as:
Cd²⁺ + S²⁻ → CdS (precipitate)
The preparation route and subsequent treatment significantly affect the polymorphic form produced (cubic or hexagonal). Chemical precipitation methods typically result in the cubic zinc blende form.

Pigment Production

For commercial pigment production, the process usually involves:

• Precipitation of CdS

• Washing of the solid precipitate to remove soluble cadmium salts

• Calcination (roasting) to convert to the hexagonal form

• Milling to produce a powder
  When cadmium sulfide selenides are required, CdSe is co-precipitated with CdS, and the cadmium sulfoselenide is created during the calcination step.

Thin Film Production

Several specialized methods are employed to produce thin films of cadmium sulfide for electronic applications:

Chemical Bath Deposition

In this method, thin films of CdS are prepared using thiourea as the source of sulfide anions and an ammonium buffer solution to control pH:
Cd²⁺ + H₂O + (NH₂)₂CS + 2 NH₃ → CdS + (NH₂)₂CO + 2 NH₄⁺

Metalorganic Vapor Phase Epitaxy (MOVPE)

This technique utilizes the reaction of dimethylcadmium with diethyl sulfide:
Cd(CH₃)₂ + Et₂S → CdS + CH₃CH₃ + C₄H₁₀

Additional Methods

Other methods for producing CdS films include:

• Sol-gel techniques

• Sputtering

• Electrochemical deposition

• Spraying with precursor cadmium salt, sulfur compound, and dopant

• Screen printing using a slurry containing dispersed CdS particles

Nanoparticle Synthesis

Recent advances in nanotechnology have led to the development of methods for synthesizing cadmium sulfide nanoparticles with controlled size and morphology. One such approach is the solvothermal method, which involves the use of Cd(NO₃)₂·4H₂O and sulfurizing agents such as thio Schiff-bases, with propylene glycol as the solvent. The resulting nanostructures have hexagonal and cubic forms with diameters of approximately 12 nm. The reaction temperature, duration, and solvent selection play significant roles in determining the characteristics of the resulting nanoparticles.

Crystal Structures

Cadmium sulfide exhibits polymorphism, existing in multiple crystalline structures with distinct properties:

Hexagonal Wurtzite Structure

The hexagonal wurtzite structure is the more stable form of cadmium sulfide and occurs naturally as the mineral greenockite. In this structure:

• Lattice constants: a = 0.4136 nm, c = 0.6713 nm, c/a = 1.624

• Cd-S bond length: 0.252 nm

• Each cadmium and sulfur atom is tetrahedrally coordinated

Cubic Zinc Blende Structure

The cubic zinc blende structure is found in the mineral hawleyite. In this structure:

• Lattice constant: a = 0.582 nm

• Cd-S bond length: 0.252 nm

• Space group: F43m

• Each cadmium and sulfur atom is four-coordinate

High-Pressure Form

Under high pressure, cadmium sulfide can adopt the NaCl rock salt structure. This form is less common and primarily of academic interest for understanding phase transitions in semiconductor materials.
The crystal structure significantly influences the physical and optical properties of cadmium sulfide, including its color, band gap, and electronic characteristics. The transformation between structures can be achieved through appropriate thermal treatment, with the beta form (cubic) converting to the alpha form (hexagonal) when heated at 750°C in a sulfur atmosphere.

Applications

Cadmium sulfide has found a wide range of applications across various industries due to its unique properties:

Pigments and Colorants

One of the most significant commercial applications of cadmium sulfide is as a pigment. It imparts bright yellow to maroon colors with strong retention and resistance to alkalis, making it valuable in:

• Paints and coatings

• Baking enamels

• Ceramics

• Plastics

• Inks
  The color can be adjusted through the co-precipitation of other elements, such as selenium, to create a spectrum of colors from yellow to deep red.

Optoelectronic Applications

Cadmium sulfide's semiconducting properties make it suitable for various optoelectronic applications:

• Photovoltaic and solar cells (for converting solar energy to electrical energy)

• Photoconductors (in xerography)

• Photodetectors

• Light-emitting diodes (LEDs)

• Thin film transistors and diodes

• Rectifiers

Phosphors and Fluorescent Materials

The compound is used in:

• Phosphors for display technologies

• Fluorescent screens

• Scintillation counters for radiation detection

Other Applications

Additional applications include:

• Photocatalysis for environmental remediation

• Pyrotechnics

• Smoke detectors

• Quantum dots for biomedical imaging

• Gas sensors

Reactions and Chemical Behavior

The chemical behavior of cadmium sulfide is dominated by its nature as a metal sulfide compound and its semiconductor properties:

Acid-Base Reactions

Cadmium sulfide is insoluble in water but dissolves in acids, generating hydrogen sulfide gas:
CdS + 2 HCl → CdCl₂ + H₂S
This property is used in qualitative analysis to identify the presence of cadmium ions.

Photochemical Reactions

When exposed to light, cadmium sulfide exhibits interesting photochemical behavior:

• Production of electron-hole pairs:
  CdS + hν → e⁻ + h⁺

• Reaction of electrons with water:
  2e⁻ + 2H₂O → H₂ + 2OH⁻

• Reaction of holes with sulfide ions:
  2h⁺ + S²⁻ → S
  These photochemical properties form the basis for applications in photocatalysis and photovoltaics.

Oxidation

Cadmium sulfide can undergo oxidation when heated in air, forming cadmium oxide and sulfur dioxide:
2 CdS + 3 O₂ → 2 CdO + 2 SO₂
This reaction is relevant in environmental contexts and in the processing of cadmium-containing materials.

Cadmium Sulfide Nanoparticles

Recent advances in nanotechnology have led to significant interest in cadmium sulfide nanoparticles (CdS-NPs) due to their enhanced and tunable properties compared to bulk material:

Synthesis of Nanoparticles

Cadmium sulfide nanocrystals can be prepared using various methods:

• Solvothermal strategies using cadmium nitrate and sulfurizing agents

• Chemical precipitation methods

• Microemulsion techniques

• Sonochemical methods
  The reaction conditions, including temperature, duration, and solvent choice, significantly influence the size, morphology, and crystal structure of the resulting nanoparticles.

Properties of Nanoparticles

CdS nanoparticles exhibit size-dependent properties:

• Quantum confinement effects that modify the band gap and optical properties

• Enhanced surface area-to-volume ratio, increasing reactivity

• Tunable emission wavelengths based on particle size

• Modified electronic, magnetic, and optical properties compared to bulk material

Applications of Nanoparticles

Cadmium sulfide nanoparticles have found applications in:

• Quantum dot solar cells with improved efficiency

• Bioimaging and biosensing

• Photocatalysis for environmental remediation

• Drug delivery systems

• High-sensitivity photodetectors

• Light-emitting devices with tunable emission

Environmental and Health Considerations

The use of cadmium sulfide raises several environmental and health concerns that must be addressed:

Toxicity

Cadmium compounds, including cadmium sulfide, are known to be toxic. The exposure limits established by regulatory agencies include:

• ACGIH: TWA 0.01 mg/m³; TWA 0.002 mg/m³

• NIOSH: IDLH 9 mg/m³
  Cadmium sulfide is regulated as a hazardous material with shipping classification UN2570 Cadmium compounds, Hazard Class: 6.1.

Environmental Fate

When released into the environment, cadmium sulfide can undergo transformations that affect its bioavailability and toxicity:

• In natural waters, it may slowly dissolve, releasing cadmium ions

• Under aerobic conditions, oxidation can occur, forming more soluble cadmium compounds

• Association with natural organic matter can affect its mobility and bioavailability

Waste Disposal

Proper disposal of cadmium sulfide waste is essential:

• Use a licensed professional waste disposal service

• All federal, state, and local environmental regulations must be observed

• Generators of waste containing this contaminant (≥100 kg/mo) must conform to EPA regulations governing storage, transportation, treatment, and waste disposal